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Compound of Interest

S-(1-Hydroxy-2-methylpropan-2-
Compound Name:
yl) methanesulfonothioate

Cat. No.: B3002987

Get Quote

Executive Summary

S-(1-Hydroxy-2-methylpropan-2-yl) methanesulfonothioate is a specialized functionalized

disulfide rebridging agent. Structurally, it combines a reactive methanethiosulfonate (MTS)
group with a sterically hindered, hydroxylated tert-butyl scaffold. In drug development, this
moiety is prized as a glutathione-cleavable linker; the gem-dimethyl steric bulk modulates the
kinetics of disulfide reduction in the cytosolic environment, tuning the release of cytotoxic
payloads.

This guide details the diagnostic Nuclear Magnetic Resonance (NMR) and Mass Spectrometry
(MS) signatures required to validate the identity and purity of this compound during synthesis
and quality control.

Chemical Identity & Structural Logic

The compound consists of a methanethiosulfonate group attached to a tert-butyl skeleton
where one methyl group has been oxidized to a primary alcohol.
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IUPAC Name: S-(1-hydroxy-2-methylpropan-2-yl) methanesulfonothioate[1][2]

Formula:

Molecular Weight: 184.27 g/mol

Key Functional Groups:
o MTS Group (

): Highly electrophilic, reacts specifically with thiols.
o Gem-dimethyl (

): Provides steric protection to the sulfur-sulfur bond.
o Primary Alcohol (

): Handle for bioconjugation or further derivatization.

Structural Visualization

The following diagram illustrates the connectivity and the logical fragmentation points for mass
spectrometry.

Gem-Dimethyl
| SereBuk p{ _ (2xCHY)
Methyl Sulfonyl Sulfonyl-S bond Thiosulfonate Ester Steric S-C bond Quaternary Carbon
(CH3-s02-) -S9) ©) w
Hydroxymethyl
(-CH2-OH)

Click to download full resolution via product page

Caption: Structural connectivity of S-(1-Hydroxy-2-methylpropan-2-yl)
methanesulfonothioate highlighting functional domains.

Spectroscopic Data: NMR ( H, C)

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b3002987/docs?utm_src=pdf-body#technical-guide-spectroscopic-characterization-of-s-1-hydroxy-2-methylpropan-2-yl-methanesulfonothioate
https://www.medchemexpress.com/Targets/PROTAC%20Linker/alkyl-chain.html
https://testing.chemscene.com/product/2127875-65-2.html
https://www.benchchem.com/product/b3002987/docs?utm_src=pdf-body-img#technical-guide-spectroscopic-characterization-of-s-1-hydroxy-2-methylpropan-2-yl-methanesulfonothioate
https://www.benchchem.com/product/b3002987/docs?utm_src=pdf-body#technical-guide-spectroscopic-characterization-of-s-1-hydroxy-2-methylpropan-2-yl-methanesulfonothioate
https://www.benchchem.com/product/b3002987/docs?utm_src=pdf-body#technical-guide-spectroscopic-characterization-of-s-1-hydroxy-2-methylpropan-2-yl-methanesulfonothioate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3002987?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The NMR spectrum of this compound is distinct due to the high symmetry of the gem-dimethyl
group and the strong electron-withdrawing nature of the methanesulfonyl group.

Experimental Protocol: NMR Sample Preparation

e Solvent: Chloroform-d (
) is standard. Use DMSO-
if resolution of the hydroxyl proton is required (prevents rapid exchange).

e Concentration: 10-20 mg in 0.6 mL solvent.

o Reference: Tetramethylsilane (TMS) at 0.00 ppm or residual solvent peak (
at 7.26 ppm).

Diagnostic H NMR Data (400 MHz, )

The proton spectrum is characterized by three distinct singlets.
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Interpretation Notes:

e The MTS Singlet: The sharp singlet around 3.35 ppm is the fingerprint of the

methanethiosulfonate group. Any splitting here indicates impurities (e.g., methanesulfinic

acid).

e Gem-Dimethyl: The integration of 6H at ~1.40 ppm confirms the tert-butyl-like skeleton.

e Absence of Coupling: Excluding the OH proton, the molecule lacks vicinal protons, resulting

in a spectrum of clean singlets.

Diagnostic C NMR Data (100 MHz, )
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Chemical Shift (

Carbon Type Assignment

» Ppm)
Secondary (

70.5-72.0 ) (Alcohol carbon)
Quaternary (

54.0-56.0 ) (Quaternary center)
Primary (

50.5-51.5 ) (MTS methyl)
Primary (

24.0-26.0

) (Gem-dimethyls)

Spectroscopic Data: Mass Spectrometry

Mass spectrometry is essential for confirming the molecular weight and analyzing the
fragmentation stability of the disulfide-like bond.

Experimental Protocol: LC-MS

« lonization: Electrospray lonization (ESI), Positive Mode.
» Mobile Phase: Water/Acetonitrile + 0.1% Formic Acid.

e Column: C18 Reverse Phase (Polar-embedded columns recommended due to the hydroxyl
group).

Diagnostic lons (ESI+)

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3002987?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

m/z Value lon Species Interpretation

Protonated molecular ion (Low

185.0 - 185.3 ) ] ]
intensity due to fragmentation).
Ammonium adduct (Common
202.0 - 202.3 in ammonium-buffered mobile
phases).
Sodium adduct (High intensity,
207.0 — 207.3
very stable).
223.0 — 223.3 Potassium adduct.

Fragmentation Pattern (MS/MS)

The molecule typically cleaves at the weak thiosulfonate ester bond.
e Precursor: 185
e Fragment A: m/z ~105

. Loss of methanesulfonyl group (
, 79 Da).

e Fragment B: m/z ~79

Synthesis & Impurity Profiling

Understanding the synthesis aids in identifying spectral impurities. The compound is typically
synthesized by reacting 1-mercapto-2-methylpropan-2-ol (or its isomer) with
Methanethiosulfonyl chloride or S-Methyl methanethiosulfonate (MMTS).

Synthesis Workflow
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Caption: Synthetic pathway and potential oxidative dimerization impurity.

Common Spectral Impurities[3]

» Disulfide Dimer: If the MTS reagent is old or the reaction is exposed to air, the thiol starting
material may dimerize.

o NMR Signature: Loss of the 3.35 ppm (

) singlet. Shift of the gem-dimethyl peak.

o MS Signature: Peak at

» Hydrolysis Products: Methanesulfinic acid.

o NMR Signature: New singlet near 2.6 — 2.8 ppm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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